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Introduction

Glutaminase 1 (GLS1) is a critical enzyme in cancer metabolism, catalyzing the conversion of
glutamine to glutamate. This process, known as glutaminolysis, provides cancer cells with
essential intermediates for energy production and biosynthesis.[1][2][3][4][5] Consequently,
GLS1 has emerged as a promising therapeutic target in oncology.[1][2][6] GLS1 Inhibitor-4,
also identified as compound 41e, is a potent and selective allosteric inhibitor of GLS1 with an
IC50 of 11.86 nM.[7] Preclinical studies have demonstrated its anti-tumor activity through the
blockade of glutamine metabolism, induction of reactive oxygen species (ROS), and
subsequent apoptosis.[7][8][9] These application notes provide detailed protocols for the
intraperitoneal (i.p.) administration of GLS1 Inhibitor-4 in preclinical xenograft models, based
on published data.

Data Presentation
In Vitro Antiproliferative Activity of GLS1 Inhibitor-4
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Cell Line Cancer Type IC50 (pM)
HCT116 Colon Carcinoma 0.051
MDA-MB-436 Melanoma 0.37

CT26 Colon Carcinoma 0.32

H22 Hepatocellular Carcinoma 1.34

Data sourced from MedchemExpress.[7]

In Vivo Efficacy of Intraperitoneal GLS1 Inhibitor-4 in

HCT116 XenograftModel

Treatment Dosage Administration Dosing Tumor Growth
Group (mgl/kg) Route Schedule Inhibition (TGI)
. ] Twice daily for 21
Vehicle Control - Intraperitoneal
days
o ] Twice daily for 21
GLS1 Inhibitor-4 50 Intraperitoneal 35.5%
days
o ) Twice daily for 21
GLS1 Inhibitor-4 100 Intraperitoneal 47.5%

days

Data from a study on a HCT116 xenograft model. The study reported no considerable in vivo
toxicity.[7][8][9]

Signaling Pathways and Experimental Workflows
Glutaminolysis Pathway and Mechanism of Action of
GLS1 Inhibitor-4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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